Phenylcyanate

• IUPAC Name: phenyl cyanate
• InChI: InChI=1S/C7H5NO/c8-6-9-7-4-2-1-3-5-7/h1-5H
• InChI Key: CWHFDTWZHFRTAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC#N
• Molecular Formula: C7H5NO
• DSSTOX Substance ID: DTXSID10149954
• Molecular Weight: 119.12 g/mol
• CAS RN: 1122-85-6

Description

Synthesis Analysis

The synthesis of phenylcyanate involves multiple steps, starting with the methylation of phenylthiourea followed by a basic work-up, leading to the formation of phenylcyanamide (Hpca). This process has been elaborated upon, revealing the synthesis of both monomeric and trimeric phenylcyanamides, with the trimer representing triphenylisomelamine. These findings highlight the intricate synthetic pathways involved in producing this compound and its derivatives (Brand et al., 2008).

Molecular Structure Analysis

Structural analysis through X-ray diffraction techniques has provided detailed insights into the molecular configuration of this compound compounds. The structural studies have shown distinct layers of monomeric and trimeric Hpca interconnected by weak hydrogen bonds, offering a deeper understanding of the molecular architecture of this compound derivatives (Brand et al., 2008).

Chemical Reactions and Properties

This compound exhibits a variety of chemical reactions, including the ability to form adducts with glutathione in vitro. These reactions highlight this compound's reactivity towards different nucleophiles, suggesting potential interactions with biomolecules. The formation of glutathione adducts indicates the compound's reactivity and potential for further chemical transformations (Johansson Mali'n et al., 2014).

Physical Properties Analysis

The physical properties of this compound and its derivatives have been explored through various studies. For instance, the thermal behavior and structural properties of this compound compounds have been examined, providing insights into their stability and reaction dynamics under different conditions (Brand et al., 2008).

Chemical Properties Analysis

The chemical properties of this compound, such as its reactivity and interaction with other compounds, have been extensively studied. Research has demonstrated the compound's ability to undergo carbonylation processes to synthesize carbonyl-containing N-heterocycles, showcasing the versatility of this compound in chemical synthesis (Govindan et al., 2022).

Scientific Research Applications

• Structure and Reactivity Studies : Phenylcyanates are utilized in studying the structure, electronic properties, and reactivity of nucleophilic substitution reactions (Morley & Naji, 1997).

• Biochemistry Applications : It serves as an activating agent for sepharose, producing aliphatic-aromatic imidocarbonates, and is used in immunological studies of protein antigens (Kohn, Lenger, & Wilchek, 1983); (Gaunt, Higgins, & Wormall, 1935).

• Coordination Chemistry : Phenylcyanamide ligands have been synthesized for studying coordination complexes of ruthenium, copper, and nickel group ions (Crutchley, 2001).

• Industrial and Chemical Synthesis : Phenyl isocyanate is used in the production of pesticides, paints, pharmaceutical products, and as a reagent for testing diamines and alcohols (2002).

• Analytical Chemistry : For chromatographic analysis of phenolic compounds in plastics, phenylisocyanate is applied to phenolic antioxidants (Baillet et al., 1990).

• Polyurethane Production : It's used in organic synthesis and the production of polyurethanes (Johansson Mali'n, Lindberg, & Åstot, 2014).

• Protein Sequencing : Phenylcyanate improves sensitivity in microsequencing of proteins and peptides (Chang, Brauer, & Wittmann-Liebold, 1978).

• Protein Modification : It can mask free amino groups in protein molecules under mild conditions (Bottomley & Folley, 1940).

• Microbial Analysis : Phenylcarbamate derivatives assist in identifying hydroxy acids in bacterial lipopolysaccharides (Hollingsworth & Dazzo, 1988).

• Energy Storage : It improves the performance of lithium-ion batteries (Shengbo Zhang, 2006).

• Immunology : Phenyl isocyanate is a chemical sensitizer, inducing cellular and humoral immune responses (Karol & Kramarik, 1996).

Safety and Hazards

The safety data sheet for Phenyl cyanate indicates that it causes skin irritation, serious eye irritation, and may cause allergy or asthma symptoms or breathing difficulties if inhaled. It is also suspected of causing cancer.

Mechanism of Action

Target of Action

Phenyl cyanate, also known as Phenylcyanate, is a cyanate-containing compound Cyanate, a related compound, is known to act as an irreversible enzyme inhibitor, preventing cytochrome c oxidase from transporting electrons to oxygen in the electron transport chain of aerobic cellular respiration .

Mode of Action

Cyanate ester fragments, which are functional groups of molecules like phenyl cyanate, afford the polymerization (cyclotrimerization) reactions . The carbon atom of these groups is strongly nucleophilic, which allows its interaction with various nucleophilic agents .

Biochemical Pathways

Cyanate, a related compound, is known to be actively cycled in soil and can serve as a nitrogen and/or carbon source for different microorganisms . It’s also involved in central nitrogen cycling processes, namely in nitrification and anaerobic ammonium oxidation .

Pharmacokinetics

% in dichloromethane and a density of 1.27 g/mL at 20 °C .

Result of Action

Cyanate, a related compound, is known to be harmful because isocyanic acid (hcno), the active form of cyanate, reacts with amino and carboxyl groups, consequently carbamoylating amino acids, proteins, and other molecules .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Phenyl cyanate. For instance, cyanate, a related compound, is actively turned over in soils and represents a small but continuous nitrogen/energy source for soil microbes . The extent of cyanate availability and utilization in terrestrial ecosystems and its role in biogeochemical cycles is still being studied .

Synthesis routes and methods I

Procedure details

To a oven dried 500 mL 3-neck round bottom flask equipped with a overhead stirring, a septa, a thermocouple and the nitrogen inlet, phenol (20.0 g, 0.210 mol), diethyl ether (Et2O, 290 mL) and cyanic bromide (BrCN, 23.0 g, 0.210 mol, 1.0 equiv) were added at room temperature. The resulting solution was cooled down to 0-3° C. before triethylamine (TEA, 61.9 mL, 0.442 mol, 2.1 equiv) was added dropwise via syringe over 25 min. The addition of triethylamine to reaction mixture was mildly exothermic and the reaction temperature went up to as high as 15° C. After addition of triethylamine, the reaction mixture became a white slurry which was stirred vigorously at 0° C. for 2 h at 5-15° C. When the reaction was deemed complete as confirmed by TLC and LCMS, the reaction mixture was diluted with pentane (150 mL, 1.30 mol). The precipitated triethylamine hydrochloride was filtered off and the salt was washed with diethyl ether and pentane (1 to 1 by volume, 200 mL). The filtrate was then concentrated under reduced pressure to remove the majority of the solvent, and the residue, which contains the crude cyanatobenzene (6), was directly used in the subsequent reaction without further purification assuming the theoretical yield.

Synthesis routes and methods II

Procedure details

Into a 2-L three neck flask equipped with a drop-in funnel, thermometer, and mechanical stirrer was placed phenol (84.3 g, 0.896 mol), cyanogen bromide (100.0 g, 0.944 mol), anhydrous ether (450 mL), and pentane (450 mL). The resulting solution was cooled (0° C.), and while stirring vigorously triethylamine 131.6 mL, 0.944 mol) was added dropwise at a rate not allowing the temperature to rise above 15° C. The resulting slurry was stirred vigorously (1 hour, 0° C.), then filtered through a glass frit. The filter cake was washed with pentane (2×400 mL), and the combined filtrates were concentrated in vacuo, then distilled to yield 94.1 g (88.2%) of phenyl cyanate as a clear liquid, b.p. 76°-79° C., 15 mm.

Synthesis routes and methods III

Procedure details

Q & A

A: Phenylcyanate compounds are primarily recognized for their role as monomers in the synthesis of polycyanurates, a class of high-performance polymers. [] These polymers exhibit excellent thermochemical stability, making them suitable for applications demanding high heat resistance, such as aerospace components and electronics. []

A: The curing of phenylcyanates involves a cyclotrimerization reaction, where three this compound groups react to form a stable triazine ring, which is the repeating unit of the polycyanurate network. [, ] This reaction can be catalyzed by various species, including amines. []

A: The structure of the this compound monomer significantly influences the final properties of the polycyanurate network. For instance, bulky substituents on the phenyl ring can enhance segmental flexibility, impacting the glass transition temperature (Tg) of the polymer. [] The study by [] demonstrated this effect by synthesizing networks from monomers with varying aromatic content and cross-link densities, leading to a range of Tg values.

A: Yes, phenylcyanates can react with various nucleophiles. One example is the reaction with amines, which plays a crucial role in the curing process of polycyanurates. [] This reaction can lead to a complex mixture of products, including triazine rings, isoureas, guanidines, and cyanamides, depending on the reaction conditions and the specific amine used. []

A: Yes, p-nitrothis compound has been explored as an efficient and less hazardous substitute for cyanogen bromide in activating Sepharose for protein immobilization. [] This method offers the advantage of milder reaction conditions, making it attractive for bioconjugation applications.

A: Theoretical studies utilizing quantum chemical methods like CNDO/2 have been employed to investigate the cycloaddition reactions of phenylcyanates. [] These calculations help elucidate reaction pathways, activation energies, and electronic factors influencing the reactivity of these compounds.